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Compound of Interest

Compound Name:
(R)-3-Phenylpyrrolidine

hydrochloride

Cat. No.: B591916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of (R)-3-Phenylpyrrolidine hydrochloride. The following sections detail the

compound's properties, potential hazards, necessary precautions, and emergency procedures

to ensure the safety of laboratory and research personnel.

Chemical and Physical Properties
(R)-3-Phenylpyrrolidine hydrochloride is a solid organic compound.[1] A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₁₀H₁₄ClN [1][2]

Molecular Weight 183.68 g/mol [1][2][3][4][5][6]

Appearance White to off-white solid [7]

Form Solid [1]

Optical Activity
-5.891° (C=1.00g/100ml

MEOH)
[5][7]

Hydrogen Bond Donor Count 2 [3]

Topological Polar Surface Area 12.2 Å² [3]

Complexity 116 [3][4]

Hazard Identification and Toxicological Information
(R)-3-Phenylpyrrolidine hydrochloride is classified as harmful if swallowed and causes

serious eye irritation.[1] It may also cause skin and respiratory irritation.[2]

GHS Hazard Classification:

Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Eye Irritation 2A
H319: Causes serious eye

irritation

Skin Irritation 2 H315: Causes skin irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Toxicological Data:
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Specific LD50 data for (R)-3-Phenylpyrrolidine hydrochloride is not readily available in the

public domain. The GHS classification is based on data from similar compounds and

toxicological assessments.

Experimental Protocols
Determination of Melting Point
Principle: The melting point of a substance is the temperature at which it changes state from

solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature

range. Impurities typically depress and broaden the melting range.

Methodology (Capillary Method):

Sample Preparation: A small amount of the dry, powdered (R)-3-Phenylpyrrolidine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.[8] The tube is then

tapped gently to ensure the sample is compact at the bottom.[8][9]

Apparatus Setup: The capillary tube is placed in a melting point apparatus.[8][9]

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,

especially near the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting. The temperature at which

the last solid crystal disappears is recorded as the completion of melting. This range is the

melting point of the substance.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology (Shake-Flask Method):

Preparation: An excess amount of (R)-3-Phenylpyrrolidine hydrochloride is added to a

known volume of the solvent (e.g., water, ethanol) in a flask at a constant temperature.
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Equilibration: The flask is sealed and agitated (e.g., using a shaker bath) for a prolonged

period (typically 24-72 hours) to ensure equilibrium is reached.[10]

Separation: The undissolved solid is separated from the solution by centrifugation and/or

filtration.[10]

Analysis: The concentration of the solute in the clear, saturated solution is determined using

a suitable analytical method, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis

after solvent evaporation. This concentration represents the solubility of the compound in

that solvent at the specified temperature.

Acute Oral Toxicity (LD50) - OECD Test Guideline 423
(Acute Toxic Class Method)
Principle: This method is a stepwise procedure using a limited number of animals to classify a

substance's acute oral toxicity based on mortality.

Methodology:

Animal Selection: Healthy, young adult rodents of a single sex (typically females as they are

often more sensitive) are used.

Dosing: A single animal is dosed at a starting dose level selected from a series of fixed dose

levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

Stepwise Procedure:

If the animal survives, two more animals are dosed at the same level.

If the animal dies, the next animal is dosed at a lower fixed dose level.

This stepwise dosing and observation continue until a clear outcome is obtained, allowing

for classification into a GHS category.

Safety and Handling Precautions
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Personal Protective Equipment (PPE)
PPE Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator may

be necessary.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[11] Keep

away from incompatible materials such as strong oxidizing agents. Some sources

recommend storing under an inert atmosphere.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.

Accidental Release and Disposal
In the event of a spill, follow the workflow outlined below. For disposal, the compound and its

container must be disposed of at an approved waste disposal facility.

Experimental Workflow: Chemical Spill Response
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Spill of (R)-3-Phenylpyrrolidine
hydrochloride Occurs

Evacuate Immediate Area
& Alert Others

Immediate Action

Assess the Spill
(Size and Risk)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

If spill is manageable

Contain the Spill
(Use absorbent pads or granules)

Neutralize (if applicable)
(Follow lab-specific procedures)

Clean Up Spill
(Use appropriate tools to collect absorbed material)

Decontaminate the Area
(Wipe with appropriate solvent, followed by soap and water)

Dispose of Waste
(Place in a sealed, labeled container for hazardous waste)

Report the Incident
(Follow institutional protocols)

Spill Response Complete

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill of (R)-3-Phenylpyrrolidine
hydrochloride.

Biological Activity and Signaling Pathways
The pyrrolidine scaffold is a common structural motif in many biologically active compounds

and approved drugs, exhibiting a wide range of activities including anticancer, antibacterial,

antidiabetic, and effects on the central nervous system.[12][13][14] The specific biological

activity and signaling pathways for (R)-3-Phenylpyrrolidine hydrochloride are not well-

defined in publicly available literature. Its structural similarity to other phenylpyrrolidine

derivatives suggests potential interactions with various receptors and enzymes in the central

nervous system.[15] Further research is required to elucidate its precise mechanism of action.

The pyrrolidine ring can influence a molecule's stereochemistry and physicochemical

properties, such as solubility, which are critical for its pharmacokinetic profile.[12][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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